Cas no 2172490-67-2 (tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate
• CAS No: 2172490-67-2
• MF: C₁₁H₂₁N₃O₃
• MW: 243.30274271965
• CID: 5891339
• PubChem ID: 165600761
• Update Time: 2025-08-05

tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate
• 2172490-67-2
• EN300-1642502

• Inchi： 1S/C11H21N3O3/c1-9(2,3)17-8(15)14-6-11(16,7-14)10(12)4-13-5-10/h13,16H,4-7,12H2,1-3H3
• InChI Key： WQGYRXRFXWZHMB-UHFFFAOYSA-N
• SMILES： OC1(CN(C(=O)OC(C)(C)C)C1)C1(CNC1)N

Computed Properties

• Exact Mass: 243.15829154g/mol
• Monoisotopic Mass: 243.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 87.8Ų

Additional information on tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate

Tert-Butyl 3-(3-Aminoazetidin-3-Yl)-3-Hydroxyazetidine-1-Carboxylate: A Promising Compound in Biomedical Research

CAS No. 2172490-67-2 represents a unique chemical entity with significant potential in the field of pharmaceutical science. This compound, identified as tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate, belongs to the class of azetidine derivatives, which have garnered attention for their role in the development of novel therapeutic agents. The structural complexity of this molecule, characterized by its azetidine ring and the presence of multiple functional groups, makes it a valuable target for synthetic and biological studies.

The tert-butyl group in this compound serves as a protective moiety, enhancing the stability of the molecule during synthesis and storage. This feature is critical in the context of pharmaceutical development, where maintaining the integrity of the active compound is paramount. The hydroxyazetidine-1-carboxylate moiety further contributes to the molecule's reactivity, enabling it to participate in various chemical transformations that are essential for drug design.

Recent studies have highlighted the potential of tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate in the context of targeted drug delivery systems. Researchers have demonstrated that the molecule can be modified to incorporate functionalities that enhance its ability to cross biological membranes, a critical factor in the efficacy of therapeutic agents. This property has been leveraged in the development of prodrugs, where the compound serves as a precursor that is activated in vivo to release the active pharmaceutical ingredient.

The aminoazetidin-3-yl substituent in this compound is of particular interest due to its involvement in the formation of covalent bonds with specific biological targets. This mechanism is exploited in the design of covalent inhibitors, which are being increasingly explored for their ability to achieve prolonged target engagement. Recent advancements in this area have shown that compounds like tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate can be tailored to selectively inhibit enzymes implicated in diseases such as cancer and neurodegenerative disorders.

In the realm of synthetic chemistry, the synthesis of tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate has been optimized using environmentally friendly methodologies. These approaches, which align with the principles of green chemistry, involve the use of catalytic systems and solvent-free conditions to minimize waste generation. Such innovations are crucial for the sustainable development of pharmaceuticals, as highlighted by recent guidelines from the International Union of Pure and Applied Chemistry (IUPAC).

The hydroxyazetidine framework of this compound has also been linked to its potential as a pharmacophore in the design of multi-target drugs. Pharmacophore modeling studies suggest that the molecule's spatial arrangement of functional groups can interact with multiple protein targets simultaneously, offering a novel approach to treating complex diseases. This concept has been validated in preclinical studies focusing on antimicrobial resistance, where the compound demonstrated synergistic effects when combined with traditional antibiotics.

Recent breakthroughs in computational drug design have further underscored the importance of tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate as a scaffold for drug discovery. Machine learning algorithms have been employed to predict the compound's interactions with various biological targets, enabling the rapid identification of potential therapeutic applications. These computational tools have significantly accelerated the development of structure-based drug design strategies, reducing the time and cost associated with traditional experimental methods.

The amino group in this compound plays a pivotal role in its biological activity, as it can participate in hydrogen bonding interactions with target proteins. This property has been exploited in the development of enzyme inhibitors that target specific pathways involved in disease progression. For instance, in the context of cancer therapy, the compound has been shown to inhibit the activity of kinases that are overexpressed in certain tumor types, thereby disrupting the signaling pathways that drive uncontrolled cell growth.

Moreover, the carboxylate group in tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate contributes to its solubility properties, which are critical for the formulation of pharmaceutical products. Recent studies have focused on optimizing the solubility of this compound through the incorporation of ionic liquids, which offer improved dissolution rates and enhanced bioavailability compared to traditional solvents.

The versatility of tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate has also been demonstrated in the field of biomaterials science. Researchers have explored its potential as a building block for the synthesis of smart polymers that can respond to environmental stimuli such as pH changes or temperature variations. These polymers have applications in drug delivery systems, where they can release therapeutic agents in a controlled manner, enhancing treatment efficacy.

In summary, tert-butyl 3-(3-aminoazetidin-3-yl)-3-hydroxyazetidine-1-carboxylate represents a multifunctional compound with broad implications in biomedical research. Its unique structural features, coupled with its potential for chemical modification, position it as a valuable asset in the development of next-generation therapeutic agents. As research in this area continues to advance, the compound is likely to play an increasingly important role in addressing complex medical challenges through innovative drug design strategies.